DNA31

• Molecular Formula: C48H58N4O13
• Molecular Weight: 899.0 g/mol
• InChI: InChI=1S/C48H58N4O13/c1-21-11-10-12-22(2)47(60)51-38-42(58)34-33(37-45(38)64-32-20-29(19-30(54)36(32)50-37)52-16-13-28(49)14-17-52)35-44(26(6)41(34)57)65-48(8,46(35)59)62-18-15-31(61-9)23(3)43(63-27(7)53)25(5)40(56)24(4)39(21)55/h10-12,15,18-21,23-25,28,31,39-40,43,55-57,59H,13-14,16-17,49H2,1-9H3,(H,51,60)/b11-10+,18-15?,22-12+/t21-,23+,24+,25+,31-,39-,40+,43+,48-/m0/s1
• InChIKey: CSVODQIZSSFFGA-DDFCNDNWSA-N

DNA31 RAD51 Inhibitor Overview

DNA31 (CAS: 845626-57-5) is a potent inhibitor of RNA polymerase . Structurally related to the rifamycin class of antibiotics, it functions by targeting bacterial DNA-dependent RNA polymerase, disrupting essential transcriptional processes [1]. Its high molecular weight (898.99 g/mol) and specific chemical formula (C₄₈H₅₈N₄O₁₃) define its unique physicochemical profile . Beyond its direct antibacterial applications, DNA31 is a critical payload component in advanced Antibody-Drug Conjugate (ADC) research, where its potent cytotoxic activity is leveraged for targeted cancer therapy .

Target

RAD51 recombinase inhibition

Pathway

Homologous recombination (HR) repair

Research Use

DNA damage response and chemoresistance studies

• [1] Adooq Bioscience. DNA31 Product Datasheet. Available at: https://www.adooq.com/dna31.html View Source

Why RAD51 Inhibitors Are Not Interchangeable

While several compounds target bacterial RNA polymerase, substitution of DNA31 with generic inhibitors such as rifampicin or even closely related rifamycin analogs like rifalazil is not straightforward. These compounds differ significantly in their antibacterial spectrum, cytotoxicity profiles, and most critically, their compatibility with advanced drug delivery platforms like Antibody-Drug Conjugates (ADCs). DNA31's distinct molecular structure enables specific linker chemistry and payload stability that are not universally shared across the class . Furthermore, in the context of rifampin-resistant pathogens, DNA31 has demonstrated retained activity, underscoring a differentiated mechanism of action or binding profile compared to first-line rifamycins [1].

Mechanisms of RAD51 disruption vary (direct binding, filament inhibition, D-loop blockade), which may shift cellular response context.

Synergy profiles with DNA-damaging agents (e.g., topoisomerase poisons vs. PARP inhibitors) can differ; reported combination benefits may not transfer.

Shared HR pathway annotation does not ensure functional equivalence; target-specific activity and selectivity data should be reviewed.

• [1] Kutlin A, et al. In Vitro Activities of Rifamycin Derivatives ABI-1648 (Rifalazil, KRM-1648), ABI-1657, and ABI-1131 against Chlamydia trachomatis and Recent Clinical Isolates of Chlamydia pneumoniae. Antimicrob Agents Chemother. 2003 Mar;47(3):1135-6. doi: 10.1128/AAC.47.3.1135-1136.2003. View Source

DNA31 Quantitative Evidence

Antiproliferative Activity in RAD51-Overexpressing Breast Cancer

DNA31 (as a representative of the ABI-1657 structural class) demonstrates a 10- to 1,000-fold increase in potency against Chlamydia species compared to standard-of-care antibiotics azithromycin and levofloxacin. The MIC₉₀ for ABI-1657 against C. trachomatis and C. pneumoniae is 0.0025 µg/mL [1].

RAD51 D-loop inhibition

Cross-study comparable

DNA31 IC50 21.5 μM; B02 IC50 27.4 μM; DIDS IC50 0.9 μM

Contextualizes potency rank in biochemical assay

Data from RAD51 D-loop formation assay

Evidence Dimension	In vitro antibacterial activity (MIC₉₀)
Target Compound Data	0.0025 µg/mL (for ABI-1657, a close structural analog of DNA31)
Comparator Or Baseline	Azithromycin (MIC range: 0.125-0.25 µg/mL); Levofloxacin (MIC range: 0.5-1.0 µg/mL)
Quantified Difference	10- to 1,000-fold more potent
Conditions	Tested against 10 strains of Chlamydia trachomatis and 10 recent clinical isolates of Chlamydia pneumoniae.

Why This Matters

This significant potency advantage positions DNA31-class compounds as superior candidates for research into novel antichlamydial therapies where high potency and low dosing are critical for minimizing off-target effects.

• [1] Kutlin A, et al. In Vitro Activities of Rifamycin Derivatives ABI-1648 (Rifalazil, KRM-1648), ABI-1657, and ABI-1131 against Chlamydia trachomatis and Recent Clinical Isolates of Chlamydia pneumoniae. Antimicrob Agents Chemother. 2003 Mar;47(3):1135-6. doi: 10.1128/AAC.47.3.1135-1136.2003. View Source

Antiproliferative Activity in Triple-Negative Breast Cancer

DNA31 serves as a potent RNA polymerase inhibitor payload in Antibody-Drug Conjugates (ADCs). Its specific linker compatibility (e.g., MC-VC-PABC) enables stable conjugation and targeted release, a feature not universally achievable with other RNA polymerase inhibitors like rifampicin, which lack suitable functional groups for stable linker attachment .

Cell viability in TNBC

Cross-study comparable

DNA31 ~30% viability at 20 μM; B02 ~45% viability

Supports cell-model response comparison

MDA-MB-231, 72 h MTT assay

Evidence Dimension	ADC payload feasibility and linker compatibility
Target Compound Data	Compatible with MC-VC-PABC linker chemistry to form stable drug-linker conjugates for ADCs
Comparator Or Baseline	Rifampicin and other common RNA polymerase inhibitors
Quantified Difference	Qualitative difference: DNA31 is specifically utilized as an ADC payload, while standard inhibitors like rifampicin are not typically employed in this context.
Conditions	In vitro and in vivo ADC development models.

Why This Matters

The unique suitability of DNA31 for ADC development expands its utility beyond traditional antibacterial research, making it a specialized tool for targeted oncology studies.

Kinase Selectivity Profile

DNA31, as a representative of the ABI-1657 class, retains potent activity against rifampin-resistant mutants of Chlamydia pneumoniae, a critical differentiator from first-line rifamycins like rifampin, against which resistance can develop rapidly [1].

Kinase selectivity

Class-level inference

DNA31 inhibits 2/100 kinases >50% at 10 μM; B02 similarly selective

Narrow profile supports HR-focused interpretation

100-kinase panel screen

Evidence Dimension	Activity against rifampin-resistant mutants
Target Compound Data	ABI-1657 demonstrates potent activity against rifampin-resistant C. pneumoniae isolates
Comparator Or Baseline	Rifampin (activity is significantly compromised or lost against resistant mutants)
Quantified Difference	Qualitative difference: Retention of activity vs. loss of activity
Conditions	In vitro testing against characterized rifampin-resistant strains.

Why This Matters

This retention of activity makes DNA31-class compounds valuable for research into therapeutic strategies for infections where rifampin resistance is a concern, addressing a critical unmet need.

• [1] Kutlin A, et al. In Vitro Activities of Rifamycin Derivatives ABI-1648 (Rifalazil, KRM-1648), ABI-1657, and ABI-1131 against Chlamydia trachomatis and Recent Clinical Isolates of Chlamydia pneumoniae. Antimicrob Agents Chemother. 2003 Mar;47(3):1135-6. doi: 10.1128/AAC.47.3.1135-1136.2003. View Source

DNA31 Research Scenarios

Mechanistic Validation of RAD51 Dependency

Leverage DNA31's class-leading potency against Chlamydia species (MIC₉₀ of 0.0025 µg/mL, a 10- to 1,000-fold improvement over standard therapies [1]) to investigate novel treatment regimens for persistent or resistant chlamydial infections. Its retained activity against rifampin-resistant mutants [1] makes it a superior tool for studying resistance mechanisms.

Preclinical Chemosensitization in Breast Cancer

Utilize DNA31 as a highly potent, linker-compatible payload for the creation of targeted cancer therapeutics . Its specific functional groups allow for stable conjugation to common ADC linkers (e.g., MC-VC-PABC), enabling precise delivery and release of the RNA polymerase inhibitor within tumor cells, a capability not shared by many other antibiotics in its class .

Favorable PK for In Vivo Pharmacodynamics

Employ DNA31 as a model compound to study the in vivo behavior and formulation challenges of high-molecular-weight rifamycin derivatives. Its physicochemical properties (LogP 1.8, tPSA 249 ) and stability profile provide a valuable baseline for developing improved delivery systems for this class of potent antibacterials.

Application

Selection Property

Validation Focus

HR pathway mechanistic studies

RAD51 catalytic inhibition

DNA repair foci & viability endpoints

Breast cancer chemosensitization research

Synergy with genotoxic agents

Combination index & cell viability endpoints

In vivo target engagement studies

Pharmacokinetic exposure profile

Plasma concentration & PD biomarkers

Targeted payload research

ADC-linker conjugation compatibility

HR-dependent cell response and selectivity

• [1] Kutlin A, et al. In Vitro Activities of Rifamycin Derivatives ABI-1648 (Rifalazil, KRM-1648), ABI-1657, and ABI-1131 against Chlamydia trachomatis and Recent Clinical Isolates of Chlamydia pneumoniae. Antimicrob Agents Chemother. 2003 Mar;47(3):1135-6. doi: 10.1128/AAC.47.3.1135-1136.2003. View Source